Cas no 34209-69-3 ((3S,4R)-4-(3,4-dimethoxybenzyl)-3-hydroxy-3-(4-hydroxy-3-methoxybenzyl)dihydrofuran-2(3H)-one)

• Product Name: (3S,4R)-4-(3,4-dimethoxybenzyl)-3-hydroxy-3-(4-hydroxy-3-methoxybenzyl)dihydrofuran-2(3H)-one
• CAS No: 34209-69-3
• MF: C₂₁H₂₄O₇
• MW: 388.411067008972
• CID: 1461631
• PubChem ID: 452855
• Update Time: 2025-11-03

(3S,4R)-4-(3,4-dimethoxybenzyl)-3-hydroxy-3-(4-hydroxy-3-methoxybenzyl)dihydrofuran-2(3H)-one Chemical and Physical Properties

Names and Identifiers

• (3S,4R)-4-(3,4-dimethoxybenzyl)-3-hydroxy-3-(4-hydroxy-3-methoxybenzyl)dihydrofuran-2(3H)-one
• (3S,4S)-4-[(3,4-dimethoxyphenyl)methyl]-3-hydroxy-3-[(4-hydroxy-3-methoxyphenyl)methyl]oxolan-2-one
• Trachelogenin
• (3S,4S)-4-[(3,4-Dimethoxyphenyl)methyl]dihydro-3-hydroxy-3-[(4-hydroxy-3-methoxyphenyl)methyl]-2(3H)-furanone
• CHEMBL491178
• 2(3H)-FURANONE, 4-((3,4-DIMETHOXYPHENYL)METHYL)DIHYDRO-3-HYDROXY-3-((4-HYDROXY-3-METHOXYPHENYL)METHYL)-, (3S-CIS)-
• CS-0138835
• (-)-Trachelogenin
• SCHEMBL3980011
• ACon1_002414
• 379VHZ3K1I
• TRACHELOGENIN, (-)-
• CHEBI:9647
• MS-26437
• NCGC00169870-01
• 2(3H)-Furanone, 4-((3,4-dimethoxyphenyl)methyl)dihydro-3-hydroxy-3-((4-hydroxy-3-methoxyphenyl)methyl)-, (3S,4S)-
• 2(3H)-Furanone, 4-[(3,4-dimethoxyphenyl)methyl]dihydro-3-hydroxy-3-[(4-hydroxy-3-methoxyphenyl)methyl]-, (3S,4S)-
• UNII-379VHZ3K1I
• (3S,4S)-4-[(3,4-dimethoxyphenyl)methyl]-3-hydroxy-3-[(4-hydroxy-3-methoxy-phenyl)methyl]tetrahydrofuran-2-one
• 2(3H)-Furanone, dihydro-3-hydroxy-3-vanillyl-4-veratryl-
• 34209-69-3
• HY-N7934
• Q26359226
• DTXSID50187799
• BRD-K17107446-001-01-9
• MEGxp0_001798
• AKOS030573612
• DA-78567
• DTXCID60110290
• (3S,4S)-4-((3,4-dimethoxyphenyl)methyl)-3-hydroxy-3-((4-hydroxy-3-methoxy-phenyl)methyl)tetrahydrofuran-2-one

• Inchi： 1S/C21H24O7/c1-25-17-7-5-13(9-19(17)27-3)8-15-12-28-20(23)21(15,24)11-14-4-6-16(22)18(10-14)26-2/h4-7,9-10,15,22,24H,8,11-12H2,1-3H3/t15-,21-/m0/s1
• InChI Key： YFVZKLQNMNKWSB-BTYIYWSLSA-N
• SMILES： O1C([C@](CC2C=CC(=C(C=2)OC)O)([C@@H](CC2C=CC(=C(C=2)OC)OC)C1)O)=O

Computed Properties

• Exact Mass: 388.15200
• Monoisotopic Mass: 388.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.4A^2
• XLogP3: 2.8

Experimental Properties

• Color/Form: Cryst.
• Density: 1.300±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 144 ºC
• Boiling Point: 582.7°C at 760 mmHg
• Flash Point: 203.8°C
• Refractive Index: 1.598
• Solubility: Very slightly soluble (0.37 g/l) (25 º C),
• PSA: 94.45000
• LogP: 2.10730

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Furanoid lignans Dibenzylbutyrolactone lignans

Additional information on (3S,4R)-4-(3,4-dimethoxybenzyl)-3-hydroxy-3-(4-hydroxy-3-methoxybenzyl)dihydrofuran-2(3H)-one

Professional Introduction to Compound with CAS No. 34209-69-3 and Product Name: (3S,4R)-4-(3,4-dimethoxybenzyl)-3-hydroxy-3-(4-hydroxy-3-methoxybenzyl)dihydrofuran-2(3H)-one

The compound identified by the CAS number 34209-69-3 and the product name (3S,4R)-4-(3,4-dimethoxybenzyl)-3-hydroxy-3-(4-hydroxy-3-methoxybenzyl)dihydrofuran-2(3H)-one represents a fascinating molecule within the realm of chemical and pharmaceutical research. This compound belongs to a class of heterocyclic structures that have garnered significant attention due to their potential biological activities and structural complexity. The precise stereochemistry encoded in its name, particularly the (3S,4R) configuration, underscores the importance of chirality in determining its pharmacological properties.

Recent advancements in synthetic chemistry have enabled the efficient preparation of such complex molecules, allowing researchers to explore their interactions with biological targets in greater detail. The presence of multiple functional groups, including hydroxyl and methoxy substituents on aromatic rings, as well as the dihydrofuran core, suggests a rich chemical space for potential modifications and derivatization. These features are often exploited to fine-tune the pharmacokinetic and pharmacodynamic profiles of drug candidates.

In the context of medicinal chemistry, this compound is of particular interest due to its structural similarity to natural products known for their bioactivity. For instance, dihydrofuran derivatives have been reported to exhibit a variety of biological effects, ranging from anti-inflammatory to anticancer properties. The specific arrangement of substituents in (3S,4R)-4-(3,4-dimethoxybenzyl)-3-hydroxy-3-(4-hydroxy-3-methoxybenzyl)dihydrofuran-2(3H)-one may confer unique interactions with enzymes or receptors, making it a valuable scaffold for drug discovery.

One of the most compelling aspects of this molecule is its potential as a lead compound for further development. The combination of stereochemical complexity and functional diversity offers numerous opportunities for structure-activity relationship (SAR) studies. By systematically modifying specific parts of the molecule, researchers can gain insights into which structural features are critical for biological activity. This approach is particularly relevant in modern drug design, where understanding the molecular basis of interactions is paramount.

Recent studies have highlighted the importance of (S)-configured dihydrofuran derivatives in medicinal chemistry. Compounds with this stereochemistry have often demonstrated enhanced binding affinity and selectivity compared to their (R) counterparts. The (3S,4R) configuration in our compound aligns with this trend, suggesting that it may possess favorable pharmacological characteristics. Furthermore, the presence of multiple hydroxyl and methoxy groups provides additional sites for hydrogen bonding or other non-covalent interactions with biological targets.

The synthesis of such complex molecules requires meticulous planning and execution. Advanced techniques in organic synthesis, including asymmetric catalysis and protecting group strategies, are often employed to achieve the desired stereochemical purity. The development of efficient synthetic routes not only facilitates research but also allows for scalability if industrial applications are envisioned. In recent years, there has been a push towards greener synthetic methodologies, which could be applied to the production of this compound as well.

Beyond its synthetic significance, this compound holds promise for therapeutic applications. The dihydrofuran core is a known pharmacophore in several approved drugs, indicating that it has been clinically validated to some extent. By leveraging existing knowledge about how such structures interact with biological systems, researchers can accelerate the discovery process. Preclinical studies would be essential to evaluate its safety and efficacy before moving into human trials.

The role of computational chemistry has become increasingly prominent in modern drug discovery. Molecular modeling techniques can be used to predict how (3S,4R)-4-(3,4-dimethoxybenzyl)-3-hydroxy-3-(4-hydroxy-3-methoxybenzyl)dihydrofuran-2(3H)-one interacts with potential targets at the atomic level. These simulations can guide experimental design by identifying key residues or binding pockets that should be prioritized during optimization efforts. Such an integrated approach combining experimental and computational methods is likely to yield more robust and effective drug candidates.

In conclusion, the compound with CAS No. 34209-69-3 represents a promising candidate for further exploration in chemical biology and drug development. Its complex structure, unique stereochemistry, and rich functionalization make it an attractive scaffold for future investigations. As research continues to uncover new biological targets and therapeutic strategies, molecules like this one will play a crucial role in advancing our understanding of disease mechanisms and developing novel treatments.